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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B15588763

An In-depth Technical Guide to Caboxine A

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Caboxine A is limited. This guide provides the
known chemical and structural details of Caboxine A. Due to the scarcity of specific
experimental data for this compound, generalized information regarding the biological activities,
experimental protocols, and signaling pathways of related alkaloids from its natural source,
Catharanthus roseus, is presented to provide context. This information should not be
considered specific to Caboxine A unless explicitly stated.

Chemical Structure and Properties of Caboxine A

Caboxine A is an alkaloid that has been isolated from the herbaceous plant Catharanthus
roseus.[1] Its chemical identity has been established through various analytical techniques.

Chemical Identifiers and Properties:
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Property Value Reference
Molecular Formula C22H26N205 [1112]
Molecular Weight 398.5 g/mol [1][2]
methyl
(1S,4aS,5aS,6S,10aS)-6'-
methoxy-1-methyl-2'-
IUPAC Name oxospiro[1,4a,5,5a,7,8,10,10a- [1]

octahydropyrano([3,4-
flindolizine-6,3'-1H-indole]-4-

carboxylate

Canonical SMILES

CC1C2CN3CCC4(C3CC2C(=
CO1)C(=0)0OC)C5=C(C=C(C=  [1]
C5)OC)NC4=0

InChl

INChl=1S/C22H26N205/c1-
12-15-10-24-7-6-22(17-5-4-
13(27-2)8-18(17)23-
21(22)26)19(24)9-
14(15)16(11-29-12)20(25)28- [1]
3/h4-5,8,11-12,14-15,19H,6-
7,9-10H2,1-3H3,
(H,23,26)/t12-,14-,15-,19-,22-/

mO/s1

Synonyms

3-epi-Isocaboxine A; 3-epi-
Vineridine; 7-epi-Caboxine B;

Methyl (70,190,200)-11- [1]
methoxy-19-methyl-2-

oxoformosanan-16-carboxylate

Appearance

Powder [1]

Purity

96% [1]

Biological Activity and Potential Applications
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Caboxine A is described as a bioactive compound with potential therapeutic effects.[2] It is
suggested to modulate specific cellular signaling pathways by targeting both agonistic and
antagonistic receptors, which in turn can alter gene expression profiles.[2] In experimental
models, it has been noted to potentially modulate inflammation and cellular proliferation.[2]
Further research is exploring its use as a molecular probe to investigate complex biochemical
networks.[2]

Experimental Protocols (Generalized)

Detailed experimental protocols for the biological evaluation of Caboxine A are not available in
the reviewed literature. However, for alkaloids isolated from Catharanthus roseus, a general
workflow for isolation and preliminary biological screening is often followed.
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Isolation and Purification

Gatharanthus roseus Plant MateriaD

Solvent Extraction
(e.g., Methanol)

Acid-Base Fractionation

:
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(e.g., Silica Gel)

HPLC Purification
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Flow Cytometry
(Western Blot AnaIyms) ((Cell Cycle, Apoptoss))

Gene Expression Analysis)

(e.g., RT-gPCR)

Click to download full resolution via product page

A generalized workflow for the isolation and biological evaluation of alkaloids.
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Signaling Pathways (Hypothesized)

Specific signaling pathways modulated by Caboxine A have not been elucidated in the
available literature. However, other alkaloids from Catharanthus roseus, such as vinblastine
and vincristine, are well-known for their anti-cancer properties, which are mediated through the
disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. It is plausible
that Caboxine A could interact with similar or related pathways.
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Hypothetical Signaling Pathway for a C. roseus Alkaloid
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A generalized signaling pathway for anti-cancer alkaloids from C. roseus.
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Summary and Future Directions

Caboxine A is a structurally defined alkaloid from Catharanthus roseus. While its general
bioactive properties are noted, there is a significant gap in the scientific literature regarding its
specific quantitative biological data, detailed experimental protocols, and the precise molecular
mechanisms and signaling pathways it modulates. Future research should focus on
comprehensive in vitro and in vivo studies to elucidate its pharmacological profile. This would
include a broad panel of bioassays to determine its efficacy in various disease models, detailed
mechanistic studies to identify its molecular targets and affected signaling pathways, and
toxicological assessments to establish its safety profile. Such data are crucial for determining
the potential of Caboxine A as a therapeutic agent or a valuable molecular probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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